Cas no 415965-24-1 (4-Bromo-2-fluoro-5-methylbenzoic acid)
4-Bromo-2-fluoro-5-methylbenzoic acid is a halogenated benzoic acid derivative with a molecular formula of C₈H₆BrFO₂. This compound features a bromo substituent at the 4-position, a fluoro group at the 2-position, and a methyl group at the 5-position, offering distinct reactivity for selective functionalization in organic synthesis. Its structure makes it a valuable intermediate in pharmaceutical and agrochemical applications, particularly in the development of active ingredients requiring precise substitution patterns. The presence of both electron-withdrawing (bromo, fluoro) and electron-donating (methyl) groups enhances its utility in cross-coupling reactions and further derivatization. High purity and consistent quality ensure reliable performance in research and industrial processes.
415965-24-1 structure
Product Name:4-Bromo-2-fluoro-5-methylbenzoic acid
CAS No:415965-24-1
MF:C8H6BrFO2
MW:233.034445285797
MDL:MFCD08458245
CID:328160
PubChem ID:34174587
Update Time:2025-06-07
4-Bromo-2-fluoro-5-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-fluoro-5-methylbenzoic acid
- 4-bromo-2-fluoro-5-methyl-benzoic acid
- Benzoicacid, 4-bromo-2-fluoro-5-methyl-
- 4-Bromo-2-fluoro-5-methylbenzoicacid
- PubChem1365
- PJJJBQHQICIYJH-UHFFFAOYSA-N
- BCP09568
- LS10525
- CM12509
- AS01805
- BC002151
- SY035400
- AB0006446
- ST2418164
- X4326
- A19964
- 965B241
- DS-1618
- DTXSID50652912
- MFCD08458245
- AMY14540
- CS-W006866
- 415965-24-1
- FT-0654552
- SCHEMBL850439
- AC-3913
- AKOS005063826
- EN300-213991
- DB-070200
-
- MDL： MFCD08458245
- Inchi： 1S/C8H6BrFO2/c1-4-2-5(8(11)12)7(10)3-6(4)9/h2-3H,1H3,(H,11,12)
- InChI Key： PJJJBQHQICIYJH-UHFFFAOYSA-N
- SMILES： BrC1=CC(=C(C(=O)O)C=C1C)F
Computed Properties
- Exact Mass: 231.95400
- Monoisotopic Mass: 231.954
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 2.6
Experimental Properties
- Color/Form: No data avaiable
- Density: No data available
- Melting Point: 170-176°C
- Boiling Point: 302.2℃ at 760 mmHg
- Flash Point: No data available
- Refractive Index: 1.573
- PSA: 37.30000
- LogP: 2.59480
- Vapor Pressure: No data available
4-Bromo-2-fluoro-5-methylbenzoic acid Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at room temperature
4-Bromo-2-fluoro-5-methylbenzoic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Bromo-2-fluoro-5-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RI457-250mg |
4-Bromo-2-fluoro-5-methylbenzoic acid |
415965-24-1 | 98% | 250mg |
150CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RI457-1g |
4-Bromo-2-fluoro-5-methylbenzoic acid |
415965-24-1 | 98% | 1g |
249.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RI457-5g |
4-Bromo-2-fluoro-5-methylbenzoic acid |
415965-24-1 | 98% | 5g |
824.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RI457-100mg |
4-Bromo-2-fluoro-5-methylbenzoic acid |
415965-24-1 | 98% | 100mg |
56CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RI457-200mg |
4-Bromo-2-fluoro-5-methylbenzoic acid |
415965-24-1 | 98% | 200mg |
56.0CNY | 2021-08-05 | |
| TRC | B692518-100mg |
4-Bromo-2-fluoro-5-methylbenzoic acid |
415965-24-1 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B692518-250mg |
4-Bromo-2-fluoro-5-methylbenzoic acid |
415965-24-1 | 250mg |
$ 69.00 | 2023-04-18 | ||
| TRC | B692518-500mg |
4-Bromo-2-fluoro-5-methylbenzoic acid |
415965-24-1 | 500mg |
$ 98.00 | 2023-04-18 | ||
| TRC | B692518-1g |
4-Bromo-2-fluoro-5-methylbenzoic acid |
415965-24-1 | 1g |
$ 115.00 | 2022-06-06 | ||
| Fluorochem | 069436-1g |
4-Bromo-2-fluoro-5-methylbenzoic acid |
415965-24-1 | 95% | 1g |
￡21.00 | 2022-03-01 |
4-Bromo-2-fluoro-5-methylbenzoic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:415965-24-1)4-Bromo-2-fluoro-5-methylbenzoic acid
Order Number:A19964
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):446.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:415965-24-1)4-BROMO-2-FLUORO-5-METHYLBENZOIC ACID
Order Number:sfd13256
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:415965-24-1)2-氟-4-溴-5-甲基苯甲酸
Order Number:LE25884964
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:51
Price ($):discuss personally
Email:18501500038@163.com
4-Bromo-2-fluoro-5-methylbenzoic acid Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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